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Compound of Interest

Compound Name: 2-(chloromethyl)Butanal

Cat. No.: B15356479

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for handling 2-
(chloromethyl)Butanal. It includes detailed operational and disposal plans to ensure the safe
management of this chemical in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

2-(chloromethyl)Butanal is a chlorinated aldehyde and, while a specific Safety Data Sheet
(SDS) is not readily available, data from structurally similar compounds like 2-Chloro-2-
methylbutane and general knowledge of chlorinated and reactive aldehydes suggest it should
be handled as a hazardous substance.[1][2] Potential hazards include flammability, skin and
eye irritation, respiratory tract irritation, and possible central nervous system depression.[1]

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Specific PPE

Material/Standard

Notes

Eye and Face

Protection

Chemical splash
goggles and a full-

face shield

ANSI Z87.1 compliant

A face shield is crucial
when there is a risk of
splashes or vigorous

reactions.[3][4]

Skin Protection

Chemical-resistant
gloves (double-gloving

recommended)

Butyl rubber or Viton®
gloves are
recommended for
handling chlorinated
compounds and
reactive aldehydes.[4]
Nitrile gloves may be
suitable for short-term

contact.[3]

Inspect gloves for any
signs of degradation
or perforation before
and after use.[3][5]

Flame-resistant lab

coat

Nomex® or equivalent

A flame-resistant lab
coat should be worn
over cotton-based
clothing.[3]

Chemical-resistant

apron

Rubber or neoprene

To be worn over the
lab coat when
handling larger
quantities or when
there is a significant

splash risk.

Closed-toe shoes

Chemical-resistant

material

Shoes should fully
cover the feet; leather
and cloth are not
suitable.[5]

Respiratory Protection

NIOSH-approved
respirator with organic

vapor cartridges

Follow OSHA 29 CFR
1910.134

Required when
working outside of a
certified chemical
fume hood or if vapors
are not adequately

controlled.[5]
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Operational Plan: Step-by-Step Handling Procedure

Preparation:

Work Area: All handling of 2-(chloromethyl)Butanal must be conducted within a certified
chemical fume hood with proper ventilation.[1][6]

Emergency Equipment: Ensure that a safety shower, eyewash station, and a spill kit
appropriate for chlorinated solvents are readily accessible and in good working order.[6]

Personnel: Never work alone when handling this chemical.[7] Ensure all personnel are
trained on the specific hazards and emergency procedures.

Handling:

Don PPE: Put on all required PPE as detailed in Table 1 before entering the designated work
area.

Grounding: Ground and bond all containers and equipment when transferring the chemical to
prevent static discharge, as it is expected to be flammable.[1][6]

Dispensing: Use spark-proof tools for all transfers.[1][6] Dispense the smallest quantity
necessary for the experiment.

Heating: Avoid heating the substance. If heating is necessary, use a well-controlled heating
mantle or oil bath within the fume hood. Keep away from open flames, hot surfaces, and
other sources of ignition.[6][8]

Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and
well-ventilated area designated for flammable and reactive chemicals.[6][9]

Workflow Diagram for Safe Handling
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Caption: Workflow for the safe handling of 2-(chloromethyl)Butanal.
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Disposal Plan

Waste Segregation and Collection:

o Waste Stream: All waste containing 2-(chloromethyl)Butanal, including contaminated
consumables (e.g., pipette tips, gloves, absorbent pads), must be collected in a dedicated,
properly labeled hazardous waste container.[7]

o Container: The waste container must be made of a material compatible with chlorinated
organic compounds and have a secure, tight-fitting lid.

o Labeling: The waste container must be clearly labeled as "Hazardous Waste: Chlorinated
Organic Liquid" and include the full chemical name "2-(chloromethyl)Butanal".

Storage and Disposal:

 Interim Storage: Store the sealed waste container in a designated satellite accumulation
area within or near the laboratory. This area should be well-ventilated and away from
incompatible materials.

» Final Disposal: Arrange for the disposal of the chlorinated waste through your institution's
Environmental Health and Safety (EHS) office.[10] Chlorinated organic waste typically
requires incineration at a licensed hazardous waste facility.[10] Do not dispose of this
chemical down the drain.[11]

Emergency Procedures

Table 2: Emergency Response Plan
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Emergency Type Immediate Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes while
Skin Contact . . .
removing contaminated clothing.[1][12] Seek

immediate medical attention.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) ) )
upper and lower eyelids.[1][12] Seek immediate

medical attention.

Move the affected person to fresh air
) immediately.[1] If breathing is difficult or has
Inhalation ) o o
stopped, provide artificial respiration. Seek

immediate medical attention.

Do NOT induce vomiting.[1] If the person is
) conscious and alert, rinse their mouth with water
Ingestion .
and have them drink 2-4 cupfuls of water or

milk.[1] Seek immediate medical attention.

For minor spills within a fume hood, use a spill
kit with absorbent materials suitable for

Spil chlorinated solvents. For larger spills or spills
outside of a fume hood, evacuate the area,
notify others, and contact your institution's EHS

or emergency response team.[5]

Emergency Response Flowchart
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Caption: Emergency response flowchart for 2-(chloromethyl)Butanal incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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